C12H17ClN2O

• IUPAC Name: N-(2,3-dihydro-1H-inden-2-yl)-2-(methylamino)acetamide;hydrochloride
• InChI: InChI=1S/C12H16N2O.ClH/c1-13-8-12(15)14-11-6-9-4-2-3-5-10(9)7-11;/h2-5,11,13H,6-8H2,1H3,(H,14,15);1H
• InChI Key: RMZBBQQSRWSYGO-UHFFFAOYSA-N
• Canonical SMILES: CNCC(=O)NC1CC2=CC=CC=C2C1.Cl
• Molecular Formula: C12H17ClN2O
• Molecular Weight: 240.73 g/mol

Description

C12H17ClN2O is a useful research compound. Its molecular formula is C12H17ClN2O and its molecular weight is 240.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality C12H17ClN2O suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about C12H17ClN2O including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

CYP17 Inhibitors and Antitumor Effects

• CYP17 Inhibition : A study discusses CYP17 inhibitors like abiraterone, highlighting their role in improving survival in patients with prostate cancer. These inhibitors also interact with various targets contributing to their clinical benefits and adverse effects (Yin & Hu, 2014).

Effects on Tetracyclic Triterpenoids

• Influence on Chemical Shifts : Research on the effects of side chains at C17 on the chemical shifts of tetracyclic triterpenoids from the dammarane series was conducted, indicating the sensitivity to intramolecular hydrogen bonding (Denisenko et al., 1983).

DNA Methylation Studies

• DNA Methylation in Cell Lines : A study examined DNA methylation in 5-aza-2'-deoxycytidine-resistant variants of C3H 10T1/2 C18 cells, providing insights into the resistance mechanisms and methylation levels in these cells (Flatau et al., 1984).

Studies on Mitochondrial Function and Therapy

• C1-Esterase Inhibitor in Ischemic Myocardium : Research on the application of C1-esterase inhibitor during reperfusion of ischemic myocardium shows how dosage plays a critical role in the treatment’s efficacy and safety (Horstick et al., 2001).

Studies on Compound Structures

• Antitumor Drug Structure : A study on the structure of an antitumor drug, 9-hydroxy-2,5,11-trimethyl-6H-pyridol[4,3-b]-carbazolium acetate, reveals insights into its crystal structure and molecular interactions (Salahou et al., 1988).

Nuclear Reactions and Astrophysics

• C13(α,n)O16 Reaction Studies : Research into the C13(α,n)O16 and 16O(n,γ)17O reactions, which are relevant in astrophysics, provides insights into the nuclear reactions and their implications for stellar processes (Dufour & Descouvemont, 2005).

Cellular Transport and Drug Absorption

• Enhancement of Drug Absorption : A study on sodium caprate (C10) in Caco-2 monolayers investigated how this compound enhances the permeability of drugs, providing valuable information for drug delivery systems (Lindmark et al., 1998).

Rheumatoid Arthritis Therapy

• CAMPATH-1H in Rheumatoid Arthritis : Research on the humanized monoclonal antibody CAMPATH-1H shows its potential in treating active, refractory rheumatoid arthritis (Matteson et al., 1995).

AMPK Activation in Osteoblasts

• Compound 13 (C13) and Osteoblasts : A study on Compound 13, an AMP-activated protein kinase activator, explores its role in attenuating dexamethasone-induced osteoblast cell death, highlighting the potential for bone health applications (Guo et al., 2016).